Cas no 577969-78-9 (null)

• Product Name: null
• CAS No: 577969-78-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 947569
• Update Time: 2024-06-13

null Chemical and Physical Properties

Names and Identifiers

• null
• 6-Oxa-2-azabicyclo[3.2.1]octane-4,8-diol, (1R,4S,5R,8S)- (9CI)
• 6-Oxa-2-azabicyclo[3.2.1]octane-4,8-diol, (1R,4S,5R,8S)-

• Inchi： 1S/C6H11NO3/c8-4-1-7-3-2-10-6(4)5(3)9/h3-9H,1-2H2/t3-,4+,5+,6-/m1/s1
• InChI Key： WVZIAVGWQFETLH-DPYQTVNSSA-N
• SMILES： [C@]12([H])[C@H](O)[C@]([H])(OC1)[C@@H](O)CN2

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 373.6±42.0 °C(Predicted)
• pka: 13.72±0.40(Predicted)